![molecular formula C25H28N4O3 B2574856 6-(4-methoxyphenyl)-2-(4-oxo-4-(4-phenylpiperazin-1-yl)butyl)pyridazin-3(2H)-one CAS No. 953209-86-4](/img/structure/B2574856.png)
6-(4-methoxyphenyl)-2-(4-oxo-4-(4-phenylpiperazin-1-yl)butyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-methoxyphenyl)-2-(4-oxo-4-(4-phenylpiperazin-1-yl)butyl)pyridazin-3(2H)-one, also known as GSK-3β inhibitor VII, is a chemical compound that has gained significant attention in recent years due to its potential therapeutic applications in the treatment of various diseases. This compound belongs to the pyridazine family and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on the synthesis and evaluation of pyridazinone derivatives for their potential therapeutic activities. For instance, Sharma and Bansal (2016) synthesized new pyridazin-3(2H)-ones, including compounds structurally related to the one , evaluating their anti-inflammatory and analgesic activities. These compounds were noted for their COX-2 selectivity, emphasizing the importance of their structural features in medicinal chemistry D. Sharma, R. Bansal, 2016.
Potential Therapeutic Applications
Several studies have aimed to explore the therapeutic potential of pyridazinone derivatives:
- Anti-inflammatory and Analgesic Properties : Sharma and Bansal identified compounds within this family demonstrating significant anti-inflammatory and analgesic properties without ulcerogenic and cardiovascular side effects, highlighting the therapeutic potential of specific structural analogs D. Sharma, R. Bansal, 2016.
- Neuroprotective Effects : Sameem et al. (2017) synthesized novel pyrano[3,2-c]chromene derivatives bearing a phenylpiperazine moiety, showing significant acetylcholinesterase inhibitory activity and potential neuroprotective effects against oxidative stress, suggesting the relevance of such structures in developing treatments for neurodegenerative diseases Bilqees Sameem et al., 2017.
Molecular Interactions and Docking Studies
The interaction of pyridazinone derivatives with biological targets has also been a subject of research:
- Binding Affinity and Selectivity : Compounds similar to the one mentioned have been designed to match pharmacophore models for specific receptor antagonists, indicating their utility in drug design and the importance of molecular modeling in predicting their biological activity L. Betti et al., 2002.
properties
IUPAC Name |
6-(4-methoxyphenyl)-2-[4-oxo-4-(4-phenylpiperazin-1-yl)butyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O3/c1-32-22-11-9-20(10-12-22)23-13-14-25(31)29(26-23)15-5-8-24(30)28-18-16-27(17-19-28)21-6-3-2-4-7-21/h2-4,6-7,9-14H,5,8,15-19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPGKFKKVLTQEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)N3CCN(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.